6-Acetyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C19H20ClN3O3S2/c1-11(24)23-8-6-14-15(10-23)28-19(17(14)18(21)26)22-16(25)7-9-27-13-4-2-12(20)3-5-13/h2-5H,6-10H2,1H3,(H2,21,26)(H,22,25)
• InChI Key: NCPWFXDLAWLLPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN3O3S2
• Molecular Weight: 438.0 g/mol

Description

The compound is a derivative of tetrahydrothieno[2,3-c]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Several studies have focused on the synthesis of related thieno[2,3-c]pyridine derivatives and their potential biological activities. For instance, compounds synthesized from similar frameworks have been evaluated for their antimicrobial activities against various pathogens. The process involves the creation of new pyridothienopyrimidines and related compounds, showing promise in combating microbial resistance (A. Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002; E. A. Bakhite, A. Al‐Sehemi, & Yoichi M. A. Yamada, 2005).

Furthermore, the anticancer properties of related compounds have been explored, revealing that certain derivatives exhibit significant inhibitory effects on tumor cell lines. This underscores the potential therapeutic applications of these compounds in cancer treatment (A. Atta & E. Abdel‐Latif, 2021).

Inhibition of Mycobacterium tuberculosis

Research into the inhibition of Mycobacterium tuberculosis (MTB) pantothenate synthetase presents another promising application. Compounds based on the tetrahydrothieno[2,3-c]pyridine-3-carboxamide framework have shown potent activity against MTB, suggesting a novel approach to tackling tuberculosis. The study highlights the design and synthesis of these compounds, demonstrating their effectiveness in inhibiting the bacterial growth with minimal cytotoxicity (Ganesh Samala, P. Devi, Radhika Nallangi, et al., 2014).

Molecular Modification for Antimycobacterial Activity

Another study focused on the molecular modification of a known antimycobacterial molecule, leading to the synthesis of derivatives with enhanced activity against Mycobacterium tuberculosis. This research underscores the importance of structural modification in developing more effective antimycobacterial agents (Radhika Nallangi, Ganesh Samala, J. Sridevi, et al., 2014).